Cas no 2138565-61-2 (5-(5-Chloro-2-methylcyclohexyl)pyrimidine)

• Product Name: 5-(5-Chloro-2-methylcyclohexyl)pyrimidine
• CAS No: 2138565-61-2
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 6276243
• PubChem ID: 165496499
• Update Time: 2025-05-22

5-(5-Chloro-2-methylcyclohexyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(5-chloro-2-methylcyclohexyl)pyrimidine
• EN300-1157175
• 2138565-61-2
• 5-(5-Chloro-2-methylcyclohexyl)pyrimidine

• Inchi： 1S/C11H15ClN2/c1-8-2-3-10(12)4-11(8)9-5-13-7-14-6-9/h5-8,10-11H,2-4H2,1H3
• InChI Key： MTVQCPRTELLYQF-UHFFFAOYSA-N
• SMILES： ClC1CCC(C)C(C2=CN=CN=C2)C1

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 25.8Ų

Additional information on 5-(5-Chloro-2-methylcyclohexyl)pyrimidine

Introduction to 5-(5-Chloro-2-Methylcyclohexyl)Pyrimidine

5-(5-Chloro-2-Methylcyclohexyl)Pyrimidine, also known by its CAS number 2138565-61-2, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrimidines, which are six-membered aromatic heterocycles containing two nitrogen atoms at positions 1 and 3. The presence of a chlorinated cyclohexyl group at position 5 introduces unique structural and functional properties, making it a promising candidate for various applications.

The synthesis of 5-(5-Chloro-2-Methylcyclohexyl)Pyrimidine involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. The chlorination and methylation steps are critical in determining the final structure and reactivity of the compound. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint while maintaining high yields.

One of the most notable aspects of this compound is its potential as a building block in drug design. Pyrimidines are well-known for their role in nucleic acids, such as thymine, cytosine, and uracil, which are essential components of DNA and RNA. The substitution pattern on the pyrimidine ring can significantly influence its biological activity. In this case, the chlorinated cyclohexyl group at position 5 may enhance the molecule's stability, solubility, or binding affinity to specific targets.

Recent studies have explored the biological activity of 5-(5-Chloro-2-Methylcyclohexyl)Pyrimidine in various contexts. For instance, researchers have investigated its potential as an anti-inflammatory agent by assessing its ability to inhibit key enzymes involved in inflammatory pathways. Preliminary results suggest that this compound exhibits moderate inhibitory effects, warranting further exploration in preclinical models.

In addition to its pharmacological applications, this compound has also been studied for its electronic properties. The pyrimidine ring's aromaticity and conjugation make it suitable for use in organic electronics. Researchers have examined its ability to act as a semiconductor material in thin-film transistors, demonstrating promising electrical characteristics that could be harnessed in flexible electronic devices.

The environmental impact of synthesizing and using 5-(5-Chloro-2-Methylcyclohexyl)Pyrimidine is another area of growing interest. As concern over chemical waste and pollution increases, there is a pressing need for sustainable synthetic methods. Green chemistry approaches, such as using renewable feedstocks or catalytic processes with minimal byproducts, are being explored to reduce the environmental footprint of this compound's production.

In conclusion, 5-(5-Chloro-2-Methylcyclohexyl)Pyrimidine represents a versatile compound with diverse applications across multiple fields. Its unique structure offers opportunities for innovation in drug development, materials science, and sustainable chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.